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Compound of Interest

Compound Name: Eltrombopag

Cat. No.: B601689 Get Quote

Introduction

Eltrombopag is a small-molecule, non-peptide thrombopoietin (TPO) receptor agonist used to

stimulate platelet production.[1] It functions by binding to the transmembrane domain of the

TPO receptor (c-Mpl), initiating signaling cascades that lead to the proliferation and

differentiation of megakaryocytes, the precursors to platelets.[2][3][4] For laboratory research

and preclinical drug development, ensuring the quality, purity, and potency of Eltrombopag is

critical for the reliability and reproducibility of experimental results. These application notes

provide a comprehensive overview of the quality control parameters, analytical methods, and

acceptance criteria for laboratory-grade Eltrombopag olamine, the common salt form used in

pharmaceutical preparations.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Eltrombopag olamine is

fundamental for its proper handling, formulation, and quality assessment.

Table 1: Physicochemical Properties of Eltrombopag Olamine
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Parameter Description

Appearance
Red to brown, non-hygroscopic crystalline solid.

[5][6]

Chemical Name

3'-{(2Z)-2-[1-(3,4-dimethylphenyl)-3-methyl-5-

oxo-1,5-dihydro-4H-pyrazol-4-

ylidene]hydrazino}-2'-hydroxy-3-

biphenylcarboxylic acid – 2-aminoethanol (1:2).

[1]

Molecular Formula C₂₉H₃₆N₆O₆ (Eltrombopag Olamine).[7]

Molecular Weight 564.63 g/mol (Eltrombopag Olamine).[7]

Solubility

Sparingly soluble in dimethyl sulfoxide (DMSO)

and insoluble in methanol.[6][8] Practically

insoluble in aqueous buffers across a

physiological pH range.[5][6]

Polymorphism

Eltrombopag olamine exhibits polymorphism,

with Form I being the consistently produced

form during manufacturing.[5][6]

Eltrombopag Signaling Pathway
Eltrombopag mimics the action of endogenous thrombopoietin by activating the TPO receptor,

which in turn stimulates the JAK-STAT and MAPK signaling pathways, leading to increased

platelet production.[4][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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